![molecular formula C48H30O6 B3067882 3',4',5',6'-Tetrakis(4-formylphenyl)-[1,1':2',1''-terphenyl]-4,4''-dicarbaldehyde CAS No. 1862220-96-9](/img/structure/B3067882.png)
3',4',5',6'-Tetrakis(4-formylphenyl)-[1,1':2',1''-terphenyl]-4,4''-dicarbaldehyde
Overview
Description
“3’,4’,5’,6’-Tetrakis(4-formylphenyl)-[1,1’:2’,1’‘-terphenyl]-4,4’'-dicarbaldehyde” is a complex organic compound. It has been used as a building block in the synthesis of covalent organic frameworks (COFs) and other polymers . The compound has a molecular weight of 306.3997 .
Synthesis Analysis
The compound has been synthesized through various methods. For instance, it has been used in the co-condensation of 1,3,6,8-tetrakis(4-formylphenyl)pyrene and 1,2,4,5-benzenetetramine tetrahydrochloride in dimethylformamide . Another approach involves the use of 2,4,6-Trimethyl-1,3,5-triazine (TMT) and 4,4′-biphenyldicarbaldehyde in a trifluoroacetic acid catalyzed aldol condensation reaction .Molecular Structure Analysis
The molecular structure of the compound is complex. It has a formula of C24H18 . The structure is also available as a 2D Mol file or as a computed 3D SD file . The compound has a distorted tetrahedral structure with two dihedral angles of 119° and 107.8° .Chemical Reactions Analysis
The compound has been involved in various chemical reactions. For instance, it has been used in the synthesis of metal-organic frameworks (MOFs) for adsorption and separation of CO2 and light hydrocarbons . It has also been used in the synthesis of propenone-linked covalent organic frameworks via Claisen-Schmidt reaction for photocatalytic removal of uranium .Physical and Chemical Properties Analysis
The compound has intriguing optoelectronic properties . It has been used in the synthesis of materials with high BET surface areas and narrow pore size distributions .Scientific Research Applications
Liquid Crystal Hosts for Ferroelectric Systems
One application of related terphenyl compounds is in the creation of liquid crystals with wide-range Sc phases, without underlying smectic phases. These liquid crystals are particularly valuable as hosts in ferroelectric systems. Compounds with difluoro substituents in an end ring exhibit the widest Sc ranges, making them excellent candidates for such applications (Gray, Hird, Lacey, & Toyne, 1989).
Sterically Demanding Ligands
Sterically encumbered ligands based on similar terphenyl structures have been explored for the synthesis of compounds with two low-coordinate phosphorus centers. This approach has led to the creation of unique materials with potential applications in advanced material sciences (Shah, Concolino, Rheingold, & Protasiewicz, 2000).
Guest-Encapsulation in Heterodimeric Capsules
Another interesting application is in the field of guest-encapsulation. Tetra(4-pyridyl)-cavitand and tetrakis(4-hydroxyphenyl)-cavitand have been shown to self-assemble into heterodimeric capsules, encapsulating molecules like 1,4-disubstituted-benzene. This demonstrates the potential of similar terphenyl derivatives in host-guest chemistry and molecular encapsulation (Kitagawa, Kawahata, Kitagawa, Yamada, Yamanaka, Yamaguchi, & Kobayashi, 2009).
Mechanism of Action
Target of Action
Hexa(4-formylphenyl)benzene is primarily used as a ligand in the construction of 2D Covalent Organic Frameworks (COFs) . These COFs have various tiling topologies, including triangular, rhombille, and kagome , depending on the choice of linkers used in the reaction.
Mode of Action
This compound features a hexaphenylbenzene core and six aldehyde groups . It interacts with its targets through its aldehyde groups, which possess excellent reactivity . The compound’s C6 rotational symmetry allows it to form COFs with various tiling topologies .
Biochemical Pathways
The compound is involved in the formation of COFs, which are a class of porous materials with high surface areas . These COFs can facilitate host-guest interactions for drug delivery . A COF with azine linkages can be prepared from hexa(4-formylphenyl)benzene and hydrazine .
Pharmacokinetics
Its use in the construction of cofs suggests that it may have a significant impact on the bioavailability of drugs delivered through these frameworks .
Result of Action
The resulting COFs have controllable pore sizes, offering short molecular diffusion length . They demonstrate excellent performance of CO2 and methane uptakes, with capacities of 20 wt% and 2.3 wt%, respectively .
Future Directions
The compound has immense potential in various applications, particularly in the field of materials science. It has been used in the synthesis of COFs and MOFs, which have applications in gas storage, separation, and catalysis . Future research could explore other potential applications of the compound, particularly in environmental protection and energy storage .
Properties
IUPAC Name |
4-[2,3,4,5,6-pentakis(4-formylphenyl)phenyl]benzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C48H30O6/c49-25-31-1-13-37(14-2-31)43-44(38-15-3-32(26-50)4-16-38)46(40-19-7-34(28-52)8-20-40)48(42-23-11-36(30-54)12-24-42)47(41-21-9-35(29-53)10-22-41)45(43)39-17-5-33(27-51)6-18-39/h1-30H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEWLDMCNKITHSO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)C2=C(C(=C(C(=C2C3=CC=C(C=C3)C=O)C4=CC=C(C=C4)C=O)C5=CC=C(C=C5)C=O)C6=CC=C(C=C6)C=O)C7=CC=C(C=C7)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C48H30O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
702.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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